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Compound of Interest

Compound Name: 2,4,6-Trimethylphenol-D11

Cat. No.: B1472758

This guide provides essential safety and logistical information for the proper handling and
disposal of 2,4,6-Trimethylphenol-D11, ensuring the safety of laboratory personnel and
compliance with environmental regulations. As a deuterated analog of 2,4,6-trimethylphenol
(also known as mesitol), its chemical hazards are comparable to the non-labeled compound.
The primary hazards include corrosivity, toxicity, and environmental harm.[1][2][3]

Immediate Safety and Handling Precautions

Before handling 2,4,6-Trimethylphenol-D11, it is imperative to work in a well-ventilated area,
preferably within a chemical fume hood.[4][5] Always wear appropriate Personal Protective
Equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles or a face
shield.[6][7] An eyewash station and safety shower must be readily accessible.[5]

Step-by-Step Disposal Procedure

The disposal of 2,4,6-Trimethylphenol-D11 and materials contaminated with it must be
handled as hazardous waste.[6][8] Under no circumstances should this chemical or its waste
be disposed of down the sink or in regular trash.[4][5]

o Waste Segregation and Collection:

o Solid Waste: Collect solid 2,4,6-Trimethylphenol-D11 waste, along with contaminated
items such as pipette tips, gloves, and absorbent pads, in a designated, puncture-proof,
and sealable container.[4]
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o Liquid Waste: If the compound is in a solution, collect it in a compatible, leak-proof
container designed for liquid hazardous waste.[9] Do not mix with other waste streams
unless explicitly permitted by your institution's safety protocols.[7]

o Container Labeling:
o Clearly label the waste container with the words "Hazardous Waste".[10]

o The label must also include the full chemical name: "2,4,6-Trimethylphenol-D11" and
identify its hazardous properties (e.g., Corrosive, Toxic).[4]

o Storage of Waste:

o Keep the hazardous waste container tightly sealed at all times, except when adding waste.

[4119]

o Store the container in a cool, well-ventilated, and designated secondary containment area
away from incompatible materials.[5]

» Arranging for Final Disposal:

o Once the waste container is nearly full (approximately 90% capacity), arrange for its
disposal.[4][9]

o Contact your institution's Environmental Health & Safety (EHS) department or a licensed
chemical waste disposal service to schedule a pickup.[7][8][11]

Spill and Emergency Procedures
In the event of a spill, the response should be swift and cautious.

o Small Spills: For minor spills, wear appropriate PPE, absorb the material with an inert
absorbent like vermiculite or sand, and collect it into the hazardous waste container.[1][6]

» Large Spills: For larger spills, evacuate the area immediately and alert your institution's EHS
or emergency response team.[6]
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In case of personal exposure, rinse the affected skin or eyes with copious amounts of water for
at least 15 minutes and seek immediate medical attention.[1][2]

Chemical Hazard and Property Data

The following table summarizes key hazard and identification data for 2,4,6-Trimethylphenol,
which should be considered analogous for its deuterated form.

Property Value References

362049-45-4 (D11) / 527-60-6
CAS Number [12][13]
(Unlabeled)

Molecular Formula CoD11HO [12]

H302 (Harmful if swallowed),
H312 (Harmful in contact with
skin), H314 (Causes severe
skin burns and eye damage),
H317 (May cause an allergic
skin reaction), H335 (May
GHS Hazard Statements , o [2]
cause respiratory irritation),
H373 (May cause damage to
organs through prolonged or
repeated exposure), H411
(Toxic to aquatic life with long

lasting effects)

Signal Word Danger [1][2]

Disposal Classification Hazardous Waste [6][8]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2,4,6-
Trimethylphenol-D11.
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Caption: Workflow for the safe disposal of 2,4,6-Trimethylphenol-D11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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